2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-thiophen-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C21H16F3N5O4S2/c1-28-17-15(19(31)29(2)20(28)32)18(27-16(26-17)13-4-3-9-34-13)35-10-14(30)25-11-5-7-12(8-6-11)33-21(22,23)24/h3-9H,10H2,1-2H3,(H,25,30)
• InChI Key: GUCISCXDJDOYAQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CS3)SCC(=O)NC4=CC=C(C=C4)OC(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C21H16F3N5O4S2
• Molecular Weight: 523.5 g/mol
• CAS No.: 847191-88-2

Description

2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C21H16F3N5O4S2 and its molecular weight is 523.51. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging Applications

A study by Dollé et al. (2008) described the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This research highlights the use of fluorinated compounds similar in complexity to the target compound for in vivo imaging and diagnostic applications, especially in neurology and oncology to visualize biological processes at the molecular level Dollé, F., Hinnen, F., Damont, A., Kuhnast, B., Fookes, C., Pham, T., Tavitian, B., & Katsifis, A. (2008). Journal of Labelled Compounds and Radiopharmaceuticals.

Synthesis and Biological Activity

Another relevant research avenue is the synthesis of novel compounds for evaluating biological activities. Abu‐Hashem et al. (2020) synthesized new chemical structures derived from visnaginone and khellinone, assessing their anti-inflammatory and analgesic properties. Such studies exemplify the potential applications of complex compounds in discovering new therapeutic agents with specific biological activities Abu‐Hashem, A., Al-Hussain, S., & Zaki, M. (2020). Molecules.

Antimicrobial Evaluation

Gomha et al. (2018) investigated novel [1,2,4]triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones for their antimicrobial properties. The study showcases how structurally complex compounds can be engineered and evaluated for antimicrobial efficacy, contributing to the development of new antimicrobial agents to combat resistant strains Gomha, S. M., Mohamed, A. M., Zaki, Y. H., Ewies, M., Elroby, S. A., & Elroby, S. A. (2018). Journal of Heterocyclic Chemistry.